4-[(2,3-dihydro-1H-inden-5-ylamino)methyl]-2-ethoxyphenol
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Overview
Description
4-[(2,3-dihydro-1H-inden-5-ylamino)methyl]-2-ethoxyphenol, also known as MK-677, is a non-peptide growth hormone secretagogue that stimulates the release of growth hormone (GH) and insulin-like growth factor 1 (IGF-1) in the body. MK-677 has been shown to have potential therapeutic applications in the treatment of growth hormone deficiency, osteoporosis, and muscle wasting disorders.
Mechanism of Action
4-[(2,3-dihydro-1H-inden-5-ylamino)methyl]-2-ethoxyphenol works by binding to the ghrelin receptor, which stimulates the release of GH and IGF-1 in the body. It also increases the secretion of other hormones, such as cortisol and prolactin, which can have both positive and negative effects on the body.
Biochemical and Physiological Effects:
In addition to its effects on GH and IGF-1 levels, this compound has been shown to have other biochemical and physiological effects. It can increase appetite, improve sleep quality, and enhance cognitive function. It may also have anti-inflammatory and antioxidant effects.
Advantages and Limitations for Lab Experiments
4-[(2,3-dihydro-1H-inden-5-ylamino)methyl]-2-ethoxyphenol has several advantages for lab experiments, including its ability to stimulate GH and IGF-1 release in vitro and in vivo. However, there are also limitations to its use, such as the potential for off-target effects and the need for careful dosing to avoid toxicity.
Future Directions
There are several potential future directions for research on 4-[(2,3-dihydro-1H-inden-5-ylamino)methyl]-2-ethoxyphenol. These include investigating its effects on specific tissues and organs, such as the liver and pancreas, and exploring its potential as a treatment for other conditions, such as Alzheimer's disease and diabetes. There is also a need for further studies on the long-term safety and efficacy of this compound.
Synthesis Methods
4-[(2,3-dihydro-1H-inden-5-ylamino)methyl]-2-ethoxyphenol is synthesized through a series of chemical reactions, starting with the reaction of 2-ethoxybenzaldehyde with 2-aminoindane to form 4-[(2,3-dihydro-1H-inden-5-yl)oxy]-2-ethoxybenzaldehyde. This compound is then reacted with formaldehyde and hydrogen cyanide to form this compound, or this compound.
Scientific Research Applications
4-[(2,3-dihydro-1H-inden-5-ylamino)methyl]-2-ethoxyphenol has been extensively studied for its potential therapeutic applications in the treatment of growth hormone deficiency, osteoporosis, and muscle wasting disorders. In clinical trials, this compound has been shown to increase GH and IGF-1 levels in healthy adults and elderly individuals. It has also been shown to increase lean body mass and bone mineral density.
properties
IUPAC Name |
4-[(2,3-dihydro-1H-inden-5-ylamino)methyl]-2-ethoxyphenol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21NO2/c1-2-21-18-10-13(6-9-17(18)20)12-19-16-8-7-14-4-3-5-15(14)11-16/h6-11,19-20H,2-5,12H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ILKAHUTVVHEAHQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=CC(=C1)CNC2=CC3=C(CCC3)C=C2)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
283.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.